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Compound of Interest

Compound Name: Iridium tetrachloride

Cat. No.: B158598

Essential Safety and Handling Guide for Iridium
Tetrachloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Iridium tetrachloride. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Chemical Identifier:

o Name: Iridium tetrachloride
e CAS Number: 10025-97-5

e Molecular Formula: IrCla

Hazards ldentification: Iridium tetrachloride is a hazardous substance that presents the
following risks:

Harmful if swallowed.[1][2][3]

Causes skin irritation.[4][5][6]

Causes serious eye irritation.[4][5][6]

May cause respiratory irritation.[4][6]
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e Itis a brownish-black solid that is soluble in water.[5][7]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to prevent exposure when handling
Iridium tetrachloride. The following PPE is mandatory.

Protection Type Recommended Equipment  Purpose

Chemical safety goggles and a

face shield. All eye and face

protection should comply with Protects eyes from dust,
OSHA's 29 CFR 1910.133 or splashes, and irritation.[9]
European Standard EN166

regulations.[3][8]

Eye/Face Protection

Alab coat, long sleeves, and
] ] closed-toe shoes are required. Protects skin and personal
Skin Protection o ) o
Ensure that skin is not clothing from contamination.[9]

exposed.[8]

Use chemically resistant

gloves, such as nitrile rubber. )
) ] Prevents skin contact and
Hand Protection [8] Inspect gloves prior to use ]
) absorption.[9]
and dispose of them properly

after handling.

If engineering controls are
insufficient, use a
) ) NIOSH/MSHA or European Prevents inhalation of harmful
Respiratory Protection
Standard EN 149 approved dust or vapors.[9]

respirator with a particle filter.

[1](8]

Operational Plan for Safe Handling

Adherence to a strict operational plan is crucial for minimizing risks associated with Iridium
tetrachloride.
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1. Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation exposure.[8][9]

o Ensure an eyewash station and safety shower are readily accessible.[8]

2. Handling Procedures:

e Avoid creating dust.[2][8]

e Do not get the substance in eyes, on skin, or on clothing.[8][10]

e Wash hands, face, and any exposed skin thoroughly after handling.[1][3][8]

e Do not eat, drink, or smoke in the work area.[1][2][3][8]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][8]

» Protect from moisture as the material is hygroscopic.[1][2][8]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[1][3]

Seek immediate medical attention.[11]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes.[1][3] If skin irritation persists,

call a physician.[1][3]

Remove to fresh air.[1][2][3] If not breathing,
Inhalation give artificial respiration.[1][3] Get medical

attention if symptoms occur.[1][3]

Clean mouth with water and drink plenty of
) water afterwards.[1][3] Call a POISON CENTER
Ingestion .
or doctor if you feel unwell.[1][2][3] Do not

induce vomiting.[2]

Spill Management and Disposal Plan

Spill Management: In the event of a spill, evacuate the area and prevent entry of unnecessary
personnel.[9] Wear appropriate PPE before attempting to clean up the spill. For solid spills,
carefully sweep or scoop the material to avoid creating dust and place it in a sealed container
for disposal.[9] For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place
in a sealed container for disposal.[9] Clean the spill area thoroughly with a suitable
decontaminating agent.[9]

Disposal Plan:

o Waste Characterization: All waste containing Iridium tetrachloride must be treated as
hazardous waste.[8]

o Containerization: Collect waste in a designated, labeled, and sealed container.[8]

o Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[1][3][8] Follow all federal, state, and local regulations for hazardous waste disposal.[8] Do
not dispose of it down the drain or in the regular trash.[8]
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Experimental Workflow and Safety Protocol

The following diagram illustrates the procedural flow for safely handling Iridium tetrachloride,
from preparation to disposal, including emergency responses.
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Workflow for Safe Handling of Iridium Tetrachloride

Preparation

Review Safety Data Sheet (SDS)

Y

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

\/

Prepare Well-Ventilated Area
(Chemical Fume Hood)

Handling
Y

Carefully Handle Iridium Tetrachloride
(Avoid Dust Formation)

Y

I
I
I
I
i
I ~——-L_—- Conduct Experiment

|
Personal Exposure Occurs

I I
L

Emergency Prdcédures: l
|
1

Post-Experiment
Y

Administer First Aid Evacuate Area Searegate Waste into Labeled
(Eye Wash, Safety Shower) Wear appropriate PPE nga?dous Waste Container
Seek Medical Attention Contain and Clean Spill

Y

P Clean Work Area

Y

Properly Remove and Dispose of PPE

Y

| Wash Hands Thoroughly

Disg ;)sal

Arrange for Hazardous Waste Disposal
(Follow Institutional Protocols)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Iridium tetrachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Iridium
tetrachloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158598#personal-protective-equipment-for-handling-
iridium-tetrachloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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